Laurocapram-15N

• Molecular Formula: C18H35NO
• Molecular Weight: 282.5 g/mol
• InChI: InChI=1S/C18H35NO/c1-2-3-4-5-6-7-8-9-10-13-16-19-17-14-11-12-15-18(19)20/h2-17H2,1H3/i19+1
• InChIKey: AXTGDCSMTYGJND-QHPTYGIKSA-N

Laurocapram-15N: Stable Isotope-Labeled Transdermal Enhancer

Laurocapram-15N (C₁₈H₃₅¹⁵NO; MW 282.47) is a stable isotope-labeled derivative of Laurocapram (also known as Azone), a classic synthetic chemical penetration enhancer widely used in transdermal and topical formulation research [1]. Unlike the unlabeled parent compound (MW 281.5), Laurocapram-15N incorporates a ¹⁵N isotope at the nitrogen position of the azacycloheptan-2-one ring, enabling its use as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-mass spectrometry (LC-MS) assays for the accurate quantification of Laurocapram in complex biological and formulation matrices [2].

1

Stable isotope-labeled internal standard (SIL-IS) for LC‑MS quantification of Laurocapram

2

¹⁵N labeling supports coelution with unlabeled analyte, avoiding deuterium retention-time shifts

3

Designed for transdermal and topical formulation research; not for human or veterinary use

Research-use only; method validation documentation should be reviewed per laboratory protocol

• [1] PubChem. Laurocapram (Compound Summary). CID 42981. Molecular Formula: C₁₈H₃₅NO; Molecular Weight: 281.5 g/mol. View Source
• [2] MedChemExpress. Laurocapram-15N Product Page. Cat. No. HY-124367S. Molecular Formula: C₁₈H₃₅¹⁵NO; Molecular Weight: 282.47. View Source

Why Unlabeled Laurocapram Fails in LC-MS Quantification

In quantitative LC-MS/MS analysis of Laurocapram (Azone) within biological matrices or transdermal formulations, the use of unlabeled Laurocapram as an internal standard introduces systematic error due to matrix effects and chromatographic behavior differences. Stable isotope-labeled internal standards (SIL-IS) are the gold standard for compensating for ion suppression/enhancement and extraction variability in complex samples [1]. Critically, deuterium (²H)-labeled standards—the most common isotope labeling approach—often exhibit significant isotopic effects that cause retention time shifts relative to the unlabeled analyte, thereby diminishing their capacity to fully correct for matrix effects [2]. In contrast, ¹⁵N labeling (as in Laurocapram-15N) generally avoids these chromatographic shifts, ensuring near-perfect coelution with the target analyte and more accurate quantification [3]. Procurement of the unlabeled compound for use as an internal standard is therefore analytically invalid and would compromise data reproducibility and regulatory compliance.

Laurocapram-15N (target)

Unlabeled / deuterated alternative

Matrix effect compensation

Coelution with unlabeled analyte; ¹⁵N avoids isotopic retention shifts

Unlabeled: no isotopic correction; deuterated: may show retention-time shift (up to −38% bias reported)

Method validation support

Supports bioanalytical method validation review

May not meet documentation expectations for reproducible quantification

Procurement rationale

Intended as SIL‑IS for Laurocapram LC‑MS assays

Structural analog or different isotope may require extensive cross-validation

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [2] Bowman BA, Blount BC, Bhandari D. MSACL 2023 Abstract: Comparison of 2H-labeled internal standards to 13C/15N-labeled internal standards for accounting matrix effects in urine specimens. View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Labeling with heavier stable isotopes such as 13C or 15N shows no issues with chromatographic separation or stability. View Source

Laurocapram-15N: Comparative Efficacy Evidence

Laurocapram vs. Nerolidol for LMWH Transdermal Delivery

In an in vitro human skin permeation study evaluating multiple penetration enhancers for low molecular weight heparin (LMWH) delivery, Laurocapram (Azone) demonstrated superior enhancement efficacy compared to nerolidol. At identical 2% (w/v) concentrations, Laurocapram achieved a 4.4-fold enhancement in LMWH flux relative to the enhancer-free control, while nerolidol achieved only a 2.0-fold enhancement [1]. The maximum enhancement factor observed for Laurocapram was 5.6-fold at a 5% concentration [1].

LMWH Flux Enhancement

Head-to-head

4.4‑fold (Laurocapram) vs 2.0‑fold (Nerolidol)

Supports enhancer selection for macromolecular transdermal research

In vitro human skin; 2% (w/v) enhancer; LMWH model permeant

Evidence Dimension	Enhancement factor (fold increase in flux vs. control) at 2% (w/v) concentration
Target Compound Data	4.4-fold enhancement
Comparator Or Baseline	Nerolidol: 2.0-fold enhancement; Control (no enhancer): 1.0-fold baseline
Quantified Difference	Laurocapram provides 2.2× higher enhancement than nerolidol at equivalent concentration
Conditions	In vitro human skin permeation assay; LMWH as model permeant; 2% (w/v) enhancer concentration

Why This Matters

This head-to-head comparison establishes Laurocapram as quantitatively superior to nerolidol for enhancing the transdermal delivery of hydrophilic macromolecules, guiding formulation scientists in rational enhancer selection.

• [1] Xiong GL, Quan D, Maibach HI. Effects of penetration enhancers on in vitro percutaneous absorption of low molecular weight heparin through human skin. J Control Release. 1996;42(3):289-295. View Source

Indomethacin: Highest Enhancer Potency

A systematic in vitro evaluation of widely recognized penetration enhancers using full-thickness hairless rat skin established a clear potency ranking for the transdermal penetration of indomethacin (IND), a lipophilic model drug. Laurocapram (Azone) demonstrated the highest enhancement potency among the tested enhancers. The ranked order was: Laurocapram > oleic acid > monoolein > sodium oleate > cineol and isopropylmyristate (IPM) [1]. For the hydrophilic permeant urea, the order was n-octanol > cineol > Laurocapram = monoolein = oleic acid [1].

Indomethacin Enhancer Rank

Head-to-head

Ranked 1st among tested enhancers

Supports formulation screening for lipophilic drug research

Rat skin; indomethacin; Laurocapram > oleic acid > others (p < 0.05 reported)

Evidence Dimension	Enhancement potency ranking (in vitro permeation)
Target Compound Data	Ranked #1 among enhancers tested for indomethacin
Comparator Or Baseline	Oleic acid, monoolein, sodium oleate, cineol, IPM, NMP, DEET, oleyl oleate (all ranked lower for IND)
Quantified Difference	Laurocapram > oleic acid > monoolein > sodium oleate > cineol and IPM (statistically significant differences; p < 0.05)
Conditions	In vitro permeation through full-thickness hairless rat skin; indomethacin as lipophilic model drug

Why This Matters

This multi-enhancer comparative ranking provides formulation developers with evidence-based prioritization, confirming Laurocapram as the most potent candidate among common enhancers for lipophilic drug delivery applications.

• [1] Ogiso T, Iwaki M, Paku T. Effect of various enhancers on transdermal penetration of indomethacin and urea, and relationship between penetration parameters and enhancement factors. J Pharm Sci. 1995;84(4):482-488. doi:10.1002/jps.2600840418. View Source

Solvent-Dependent Theophylline Enhancement

The permeation-enhancing effect of Laurocapram is highly dependent on the vehicle/solvent system employed. In human skin permeation studies with theophylline as the model drug, Laurocapram produced an enhancement ratio (ER) of 2.5 when the permeation was from an aqueous vehicle. However, when the same drug was delivered from an isopropyl myristate (IPM) suspension, Laurocapram exhibited a reduced enhancement ratio of only 0.6 (i.e., actually decreased permeation relative to IPM alone) .

Solvent‑Dependent ER

Head-to-head

ER 2.5 (water) vs 0.6 (IPM suspension)

Formulation-dependent context; data to verify

Theophylline permeation; enhancement ratio not universal

Evidence Dimension	Enhancement ratio (ER) for theophylline permeation
Target Compound Data	ER = 2.5 (from water); ER = 0.6 (from IPM suspension)
Comparator Or Baseline	Vehicle control (water or IPM without enhancer): ER = 1.0 baseline
Quantified Difference	ER decreases by 76% when vehicle is changed from water to IPM
Conditions	In vitro human skin permeation; theophylline as model permeant

Why This Matters

This data demonstrates that Laurocapram's performance is not universal but formulation-context dependent, informing procurement decisions by highlighting the need for vehicle-specific method development rather than assuming a fixed enhancement factor.

Lipid Fluidization Without Protein Modification

Mechanistic studies comparing Azone with other penetration enhancers reveal distinct differences in their interaction with skin barrier components. Azone markedly fluidized liposomal lipids (used as a model lipid system) compared with other enhancers tested. Critically, ethanol extracted large amounts of stratum corneum lipids, whereas Azone did not, and ethanol increased free sulfhydryl (SH) groups in keratin (indicative of protein denaturation), whereas Azone did not directly affect stratum corneum protein [1]. Additionally, Azone increased water content in the stratum corneum as measured by skin conductance, a mechanism distinct from lipid extraction [1].

Lipid Fluidization Mechanism

Head-to-head

Fluidizes lipids; no protein SH modification

Supports lipid‑specific interaction research

Qualitative differentiation from ethanol; increases stratum corneum water content

Evidence Dimension	Mechanism of action on stratum corneum components
Target Compound Data	No lipid extraction; no direct protein (keratin SH group) modification; increased stratum corneum water content
Comparator Or Baseline	Ethanol: extracted large amounts of stratum corneum lipids; increased free SH groups in keratin
Quantified Difference	Qualitative mechanistic differentiation — Azone acts via lipid fluidization without the protein denaturation and lipid depletion characteristic of ethanol
Conditions	Liposomal lipid model system; stratum corneum keratin analysis; skin conductance measurements for water content

Why This Matters

This mechanistic differentiation supports formulation decisions where minimizing barrier disruption and protein damage is critical, positioning Laurocapram as a more targeted enhancer compared to solvent-based alternatives like ethanol.

• [1] Sugibayashi K, Nakayama S, Seki T, Hosoya K, Morimoto Y. Mechanism of skin penetration-enhancing effect by laurocapram. J Pharm Sci. 1992;81(1):58-64. doi:10.1002/jps.2600810112. View Source

15N Labeling Avoids Deuterium Retention Time Shifts

In LC-ESI-MS/MS quantitative analysis, the choice of stable isotope label significantly impacts analytical accuracy. Systematic comparative studies demonstrate that deuterium (²H)-labeled internal standards frequently exhibit significant isotopic effects causing retention time shifts from the target analyte, which diminishes their capacity to compensate for matrix effects [1]. In a quantitative comparison using urinary biomarkers, deuterated IS (2MHA-[²H₇]) generated negatively biased results of -38.4% (spike accuracy) and produced concentrations on average 59.2% lower than those generated with ¹³C-labeled IS [2]. In contrast, ¹³C and ¹⁵N labeling shows no issues with chromatographic separation or stability, ensuring coelution of the IS with the unlabeled analyte and equivalent matrix effect compensation [3].

¹⁵N vs Deuterium IS

Class‑level

Deuterated IS: −38.4% bias reported; ¹⁵N: expected coelution

¹⁵N labeling supports matrix effect compensation

Urinary biomarker data; inference to ¹⁵N‑labeled compounds; confirm for target analyte

Evidence Dimension	Quantitative accuracy in LC-MS/MS analysis
Target Compound Data	Laurocapram-15N (¹⁵N-labeled): expected coelution with unlabeled analyte, equivalent matrix effect compensation (class property of ¹⁵N labeling)
Comparator Or Baseline	Hypothetical deuterated Laurocapram (²H-labeled): expected retention time shift, incomplete matrix effect compensation; deuterated 2MHA-[²H₇] showed -38.4% bias in spike accuracy
Quantified Difference	Deuterated IS produced 59.2% lower concentrations and -38.4% bias vs. ¹³C-labeled IS in validated LC-MS/MS assay
Conditions	LC-ESI-MS/MS analysis of biomarkers in complex urine matrix; inference extends to ¹⁵N-labeled compounds based on established class behavior

Why This Matters

This class-level evidence informs procurement of Laurocapram-15N over any hypothetical deuterated alternative for LC-MS/MS method development, as ¹⁵N labeling provides superior quantitative accuracy and regulatory-grade data quality.

• [1] Bowman BA, Blount BC, Bhandari D. MSACL 2023 Abstract. Relatively significant isotopic effects associated with deuterium labeling often cause the deuterated IS to elute at a different retention time from the target analyte, diminishing its capability to compensate for matrix effects. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. 2MHA-[²H₇] generated negatively biased urinary results of −38.4%; concentrations on average 59.2% lower than with ¹³C₆-IS. View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Labeling with heavier stable isotopes such as 13C or 15N shows no issues with chromatographic separation or stability. View Source

Insulin Permeation Enhancement Over DLP

In a comparative in vitro permeation study using insulin (2.5 mg/mL) as a model peptide drug formulated in 40% propylene glycol, Laurocapram demonstrated substantially higher penetration-enhancing ability than the comparator compound dodecyl-L-pyroglutamate (DLP). At an identical concentration of 0.1%, Laurocapram facilitated a maximum insulin permeation of almost 200 µU/mL within 24 hours, whereas DLP at the same 0.1% concentration achieved approximately half that amount [1]. N-methyl-2-pyrrolidone (NMP) required a much higher concentration (12.0%) to achieve comparable effects [1].

Insulin Permeation

Head-to-head

~200 µU/mL (Laurocapram) vs ~100 µU/mL (DLP)

Supports peptide transdermal formulation research

0.1% enhancer; 40% propylene glycol; 24‑h assay

Evidence Dimension	Maximum insulin permeation within 24 hours at 0.1% enhancer concentration
Target Compound Data	Almost 200 µU/mL insulin permeated
Comparator Or Baseline	Dodecyl-L-pyroglutamate (DLP) at 0.1%: approximately 100 µU/mL (half of Laurocapram)
Quantified Difference	Laurocapram provides approximately 2× higher insulin permeation than DLP at equivalent 0.1% concentration
Conditions	In vitro permeation cells; insulin 2.5 mg/mL in 40% propylene glycol; 24-hour assay

Why This Matters

For formulation scientists developing transdermal peptide delivery systems, this head-to-head comparison identifies Laurocapram as quantitatively superior to the structurally related enhancer DLP, enabling lower enhancer concentrations to achieve target permeation thresholds.

• [1] Príborský J, Takayama K, Nagai T, Waitzová D, Elis J. Comparison of penetration-enhancing ability of laurocapram, N-methyl-2-pyrrolidone and dodecyl-L-pyroglutamate. Pharm Weekbl Sci. 1988;10(5):189-192. doi:10.1007/BF01956869. View Source

Laurocapram-15N Research and Industrial Applications

LC-MS/MS Quantification in Transdermal Release Studies

Laurocapram-15N serves as the optimal stable isotope-labeled internal standard (SIL-IS) for quantifying Laurocapram concentrations in in vitro drug release and skin permeation studies. As established in the comparative matrix effects evidence [1], ¹⁵N labeling ensures coelution with the unlabeled analyte and equivalent compensation for ion suppression/enhancement effects in complex formulation matrices. Procurement of Laurocapram-15N for use as a SIL-IS enables validated LC-MS/MS methods meeting regulatory bioanalytical method validation guidelines.

Transdermal Formulations for Lipophilic Drugs

Formulation scientists developing transdermal delivery systems for lipophilic drugs such as indomethacin should prioritize Laurocapram as the penetration enhancer of choice. Head-to-head comparative data demonstrates that Laurocapram ranks highest in enhancement potency among common enhancers (laurocapram > oleic acid > monoolein > sodium oleate > cineol and IPM) for lipophilic drug permeation [2]. The 4.4-fold enhancement at 2% concentration against LMWH [3] provides a quantifiable benchmark for initial formulation screening.

Low-Concentration Enhancer for Peptide Delivery

For transdermal delivery of peptide therapeutics such as insulin, Laurocapram achieves effective permeation enhancement at low concentrations (0.1% w/v), providing approximately 2× higher permeation than the structural analog DLP at identical concentration [4]. This low-concentration efficacy is advantageous for minimizing potential excipient-related irritation while maintaining adequate delivery of high molecular weight actives.

Lipid Interaction Studies Without Protein Denaturation

Researchers investigating the biophysical mechanisms of skin penetration enhancement should utilize Laurocapram as a model compound for lipid-specific action. Unlike ethanol and other solvent-based enhancers, Laurocapram fluidizes stratum corneum lipids without extracting lipids or directly modifying keratin proteins (no increase in free SH groups) [5]. This mechanistic selectivity makes Laurocapram-15N particularly valuable as a tracer in studies employing LC-MS to track enhancer distribution and interaction with skin barrier components.

Application

Selection Property

Validation Focus

Transdermal release study quantification

¹⁵N SIL‑IS for coelution and matrix effect correction

Bioanalytical method validation review

Lipophilic drug transdermal formulation research

Reported enhancer potency ranking

Formulation‑dependent permeability review

Peptide transdermal delivery research

Low‑concentration enhancer activity

Enhancer concentration‑response screening

Stratum corneum lipid interaction studies

Lipid fluidization without protein denaturation

Barrier mechanism characterization

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [2] Ogiso T, Iwaki M, Paku T. Effect of various enhancers on transdermal penetration of indomethacin and urea. J Pharm Sci. 1995;84(4):482-488. View Source
• [3] Xiong GL, Quan D, Maibach HI. Effects of penetration enhancers on in vitro percutaneous absorption of low molecular weight heparin through human skin. J Control Release. 1996;42(3):289-295. View Source
• [4] Príborský J, et al. Comparison of penetration-enhancing ability of laurocapram, N-methyl-2-pyrrolidone and dodecyl-L-pyroglutamate. Pharm Weekbl Sci. 1988;10(5):189-192. View Source
• [5] Sugibayashi K, et al. Mechanism of skin penetration-enhancing effect by laurocapram. J Pharm Sci. 1992;81(1):58-64. View Source